Cas no 2768326-77-6 ((2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride)

• Product Name: (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride
• CAS No: 2768326-77-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5520788
• PubChem ID: 163358576
• Update Time: 2025-05-21

(2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride
• 1H-Indene-2-methanol, 2-(aminomethyl)-2,3-dihydro-, hydrochloride (1:1)
• [2-(aminomethyl)-1,3-dihydroinden-2-yl]methanol;hydrochloride
• F84141
• EN300-37391517
• [2-(aminomethyl)-2,3-dihydro-1H-inden-2-yl]methanol hydrochloride
• 2768326-77-6
• (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanolhydrochloride

• Inchi： 1S/C11H15NO.ClH/c12-7-11(8-13)5-9-3-1-2-4-10(9)6-11;/h1-4,13H,5-8,12H2;1H
• InChI Key： UBTVNSZUDKWQMZ-UHFFFAOYSA-N
• SMILES： C(C1(CC2=CC=CC=C2C1)CO)N.Cl

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride

Introduction to (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride (CAS No. 2768326-77-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride, with the CAS number 2768326-77-6, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic alcohols, characterized by a fused indene ring system with an amine substituent and a hydroxymethyl group, both of which contribute to its versatile reactivity and biological significance.

The structural framework of (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride encompasses a benzene-like core with an additional cyclopentane ring fused at the 2-position. This configuration imparts a rigid scaffold that can interact favorably with biological targets, making it a promising candidate for drug design. The presence of both an amine and a hydroxymethyl group allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives. Studies have demonstrated that compounds containing the indene moiety exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The amine functionality in (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride is particularly noteworthy, as it can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing for the development of prodrugs or analogs with improved solubility and bioavailability.

One of the most compelling aspects of this compound is its potential in oncology research. Preclinical studies have suggested that indene derivatives can modulate key signaling pathways involved in cancer progression. For instance, (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride has been investigated for its ability to inhibit tyrosine kinases, which are critical in cell proliferation and survival. The amine group facilitates interactions with ATP-binding sites in these kinases, potentially leading to the development of novel antitumor agents. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system tumors.

Beyond oncology, this compound has shown promise in addressing neurodegenerative disorders. Research indicates that indene derivatives can interact with amyloid-beta plaques, a hallmark of Alzheimer's disease. The rigid structure of (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride allows it to mimic natural binding sites on amyloid-beta aggregates, thereby preventing their aggregation and promoting their clearance from the brain. This mechanism aligns with emerging therapeutic strategies aimed at inhibiting amyloid-beta deposition as a means to slow disease progression.

The hydrochloride salt form of this compound enhances its stability and solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This salt form also improves bioavailability upon oral administration, ensuring efficient delivery to target tissues. Such pharmacokinetic advantages are crucial for developing drugs that can be administered conveniently to patients.

In conclusion, (2-(Aminomethyl)-2,3-dihydro-1H-inden-2-yl)methanol hydrochloride (CAS No. 2768326-77-6) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in oncology and neurodegenerative diseases highlight its importance as a lead compound for further drug development. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a crucial role in shaping the future of pharmaceutical innovation.